2-(1-Oxo-1,3-dihydroisobenzofuran-5-yl)acetaldehyde

• Molecular Formula: C10H8O3
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 2-(1-oxo-3H-2-benzofuran-5-yl)acetaldehyde
• InChI: InChI=1S/C10H8O3/c11-4-3-7-1-2-9-8(5-7)6-13-10(9)12/h1-2,4-5H,3,6H2
• InChI Key: ILBOKWNLAXHFBK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)CC=O)C(=O)O1

Description

2-(1-Oxo-1,3-dihydroisobenzofuran-5-yl)acetaldehyde is a useful research compound. Its molecular formula is C10H8O3 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(1,3-Dioxolan-2-ylmethyl)-2-benzofuran-1(3H)-one (61 g, 280 mmol) was combined with water (2.2 L) in a 5 L round bottomed flask equipped with a Claisen adapter, thermocouple, stir bar and nitrogen bubbler. Aqueous HCl solution (2M, 1.14 L, 2.29 mol) was added and the resulting mixture was heated at 40° C. for 8 h. Then the mixture was stirred overnight at room temperature. The mixture was extracted three times with 2 L of ethyl acetate. The combined organic layers were concentrated to give (1-oxo-1,3-dihydro-2-benzofuran-5-yl)acetaldehyde. MS: m/z 177 (M+1)+.